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Compound of Interest

Compound Name:
Dimethyl (2R)-2-

hydroxypentanedioate

CAS No.: 55094-98-9

Cat. No.: B3384428

Get Quote

Technical Guide: Dimethyl (2R)-2-
hydroxypentanedioate
Solubility, Stability, and Cellular Application Protocols

Executive Summary & Compound Profile
Dimethyl (2R)-2-hydroxypentanedioate (also known as Dimethyl (2R)-2-hydroxyglutarate or

(2R)-Dimethyl 2-HG) is a cell-permeable ester derivative of the oncometabolite (2R)-2-

hydroxyglutarate. Unlike the polar free acid, which poorly penetrates cell membranes, the

dimethyl ester is lipophilic, allowing it to passively diffuse into cells. Once intracellular, it

functions as a prodrug, undergoing hydrolysis by non-specific esterases to release the

bioactive (2R)-2-hydroxyglutarate, which competitively inhibits

-ketoglutarate-dependent dioxygenases (e.g., TET2, JmjC, HIF prolyl hydroxylases).
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This guide details the physicochemical properties, solubility limits, and critical stability

considerations required for reproducible experimental results.

Chemical Identity
Property Detail

IUPAC Name Dimethyl (2R)-2-hydroxypentanedioate

Common Synonyms
(2R)-Dimethyl 2-hydroxyglutarate; Dimethyl D-2-

hydroxyglutarate

CAS Number 81426-68-8 (R-isomer specific)

Molecular Formula

C

H

O

Molecular Weight 176.17 g/mol

Physical State
Colorless to pale yellow liquid (oil) at room

temperature

Solubility Profile & Stock Preparation
The dimethyl ester is a lipophilic liquid. It is miscible with polar organic solvents but has limited

stability in aqueous solutions due to ester hydrolysis.

Solvent Compatibility Table
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Solvent Solubility Limit Stability Recommendation

DMSO
Miscible (>100

mg/mL)

High (Months at

-20°C)

Primary Choice.

Prepare stocks here.

Ethanol Miscible (>50 mg/mL)
Moderate (Weeks at

-20°C)

Alternative, but

evaporation can alter

concentration.

PBS / Water
~10 mg/mL (Kinetic

solubility)
Low (Hours)

Do NOT store.

Prepare immediately

before use.

Protocol: Preparation of 100 mM Stock Solution
Objective: Create a stable, high-concentration stock for cell culture spikes.

Calculate: To prepare 1 mL of 100 mM stock, weigh 17.6 mg of Dimethyl (2R)-2-
hydroxypentanedioate.

Note: Since the compound is a liquid, density variation makes volumetric measurement

less accurate than gravimetric measurement for the primary stock.

Dissolve: Add 1.0 mL of anhydrous DMSO to the vial.

Mix: Vortex for 15 seconds. The oil should dissolve instantly.

Sterilization: If required, filter through a 0.2 µm PTFE (hydrophobic) syringe filter. Do not use

cellulose acetate (hydrophilic) filters for pure DMSO stocks as they may dissolve.

Storage: Aliquot into tight-sealing amber vials (to prevent moisture absorption) and store at

-20°C or -80°C.

Stability & Hydrolysis Kinetics
Understanding the hydrolysis pathway is critical for experimental design. The compound relies

on intracellular esterases for activation, but it also suffers from spontaneous hydrolysis in

culture media, which can lead to inconsistent dosing.
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Mechanism of Action & Degradation
The "prodrug" mechanism involves a two-step hydrolysis. However, in neutral aqueous media

(pH 7.4), the ester bonds are susceptible to spontaneous cleavage, releasing methanol and the

free acid extracellularly (which cannot re-enter the cell efficiently).
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Figure 1: Hydrolysis pathway. Green arrows indicate the desired intracellular activation. Red

arrow indicates extracellular degradation.

Stability Data Points
In Anhydrous DMSO: Stable for >6 months at -20°C.

In Cell Culture Media (pH 7.4, 37°C):

Half-life: Estimated at 12–24 hours.

Implication: A single dose at T=0 will significantly degrade by T=24h. The effective

concentration of the permeable ester drops, while the concentration of the impermeable

free acid increases in the media.

Experimental Protocols for Cell Treatment[3][4][5][6]
Critical Considerations
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Freshness: Never dilute the DMSO stock into media until the moment of treatment.

Media Refreshing: Due to the instability in media, replenish the media with fresh compound

every 24 hours for long-term experiments (e.g., 48-72h assays).

Controls: Use Dimethyl (2S)-2-hydroxyglutarate as a negative control to distinguish

enantiomer-specific oncometabolic effects from generic acidity or ester/methanol toxicity.

Step-by-Step Treatment Workflow
Seed Cells: Plate cells and allow them to adhere (typically 12–24 hours).

Prepare Media:

Calculate the total volume of media needed.

Thaw the 100 mM DMSO stock.

Add the stock to pre-warmed (37°C) media to achieve the desired final concentration

(typically 0.5 mM – 5.0 mM).

Example: For 5 mM final concentration, add 50 µL of 100 mM stock to 950 µL media.

Mix vigorously immediately.

Treat: Aspirate old media and add the fresh drug-containing media to cells.

Incubate: Place in incubator.

Maintenance (For >24h assays):

Every 24 hours, prepare a fresh dilution in new media.

Aspirate old media and replace with the fresh preparation.

Reasoning: This maintains a constant driving force for the ester to enter the cell,

compensating for spontaneous hydrolysis.
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Validation
To confirm the protocol works, measure intracellular 2-HG levels using:

LC-MS/MS: The gold standard. Differentiate 2-HG from

-ketoglutarate.[1][2]

Enzymatic Assay: Commercial kits detecting D-2-hydroxyglutarate (using D-2-HGDH enzyme

coupled to a colorimetric probe).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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